Cas no 31430-18-9 (NOCODAZOLE)

• Product Name: NOCODAZOLE
• CAS No: 31430-18-9
• MF: C₁₄H₁₁N₃O₃S
• MW: 301.320441484451
• MDL: MFCD00005588
• CID: 95177
• PubChem ID: 24278535
• Update Time: 2025-06-09

NOCODAZOLE Chemical and Physical Properties

Names and Identifiers

• NOCODAZOLE
• [5-(2-THIENYLCARBONYL)-1H-BENZIMIDAZOL-2-YL]CARBONIC ACID, METHYL ESTER
• METHYL[5-(2-THIENYLCARBONYL)-1H-BENZIMADAZOL-2-YL]CARBAMATE
• METHYL-(5-[2-THIENYLCARBONYL]-1H-BENZIMIDAZOL-2-YL)CARBAMATE
• METHYL [5-(2-THIENYLCARBONYL)-1H-BENZ-IMIDAZOLE-2-YL]-CARBAMATE
• METHYL-(5-[2-THIENYLCARBONYL]-1H-BENZIMODAZOL-2YL)-CARBAMATE
• METHYL N-(5-THENOYL-2-BENZIMIDAZOLYL)CARBAMATE
• R 17934
• Methyl [5-(2-thienylcarbonyl)-1H-benzimidazol-2-yl]carbamate
• methyl N-[6-(thiophene-2-carbonyl)-1H-benzimidazol-2-yl]carbamate
• Methyl-(5-[2-thienylcarbonyl]-1H-benzimidazol-2yl)carbamate
• Nocodazole (NSC 238159, R 17934, Oncodazole)
• methyl 5-(thiophene-2-carbonyl)-1H-benzo[d]imidazol-2-ylcarbamate
• Nocidazole
• Nocodazol
• Nocodazolum
• Oncodazole
• [5-(2-Thienylcarbonyl)-1H-benzimidazol-2-yl]-carbamic acid methyl ester
• [5-(2-Thienylcarbonyl)-1H-benzimidazol-2-yl]carbamic Acid Methyl Ester
• R17934
• Methyl 5-(2-thenoyl)-2-benzimidazolecarbamate
• NCGC00025058-08
• HMS587E01
• NCGC00025058-10
• Tox21_110189_1
• Bio1_000461
• NCGC00015647-02
• N-[6-(2-thenoyl)-1H-benzimidazol-2-yl]carbamic acid methyl ester
• LP00733
• Carbamic acid, (5-(2-thienylcarbonyl)-1H-benzimidazole-2-yl)-, methyl ester
• KBio2_002890
• NCGC00015647-05
• BSPBio_003235
• methyl N-(6-thiophen-2-ylcarbonyl-1H-benzimidazol-2-yl)carbamate
• KBio2_005458
• NCGC00025058-09
• NCGC00015647-10
• HMS3403B03
• NCGC00015647-14
• Oprea1_741554
• NCGC00015647-33
• R-17934
• MLS000860046
• BIDD:GT0494
• Carbamic acid, [5-(2-thienylcarbonyl)-1H-benzimidazol-2-yl]-, methyl ester (9CI)
• Carbamic acid, N-[6-(2-thienylcarbonyl)-1H-benzimidazol-2-yl]-, methyl ester
• 2-Benzimidazolecarbamic acid, 5-(2-thienylcarbonyl)-, methyl ester
• Probes2_000148
• HMS1792B03
• 2-Benzimidazolecarbamic acid, 5-(2-thenoyl)-, methyl ester (8CI)
• MFCD00005588
• HMS3262C08
• SDCCGSBI-0050711.P003
• Methyl (5-(2-thienylcarbonyl))-1H-benzimidazole-2-ylcarbamate
• BSPBio_000982
• cid_4122
• NCGC00025058-04
• KYRVNWMVYQXFEU-UHFFFAOYSA-N
• SR-01000075979-6
• SR-01000075979-9
• CP-0076
• Q2506092
• SH1WY3R615
• NCI60_001911
• N1138
• HMS3412A10
• BCP07558
• SR-01000075979
• NW6
• methyl (6-(thiophene-2-carbonyl)-1H-benzo[d]imidazol-2-yl)carbamate
• (5-(2-thienylcarbonyl)-1H-benzimidazol-2-yl)-carbamic acid methyl ester
• MLS001164242
• SMP2_000261
• Nocodazole (USAN/INN)
• CHEMBL9514
• API0003615
• D05197
• DTXCID7011800
• SPBio_001999
• NCGC00015647-03
• Methyl(5-(2-thienylcarbonyl))-1H-benzimidazole-2-yl carbamate
• SW102861-5
• Tox21_110189
• KBio3_000643
• SR-01000075979-1
• [5-(Thiophene-2-carbonyl)-1H-benzoimidazol-2-yl]-carbamic acid methyl ester
• BCBcMAP01_000161
• CAS-31430-18-9
• ChemDiv1_000089
• NCGC00261418-01
• 3ee2
• SCHEMBL9477
• Bio1_000950
• NCGC00015647-12
• EINECS 250-626-5
• BRD-K12539581-001-06-2
• HY-13520
• HMS1362B03
• R17,934
• NCGC00025058-02
• Methyl (5-(2-thienylcarbonyl)-1H-benzimidazol-2-yl)carbamate
• SBI-0050711.P002
• Nocodazole [USAN:INN]
• NSC759882
• HMS1922O09
• 31430-18-9
• NCGC00015647-06
• IDI1_002086
• Methyl 5-(2-thienoyl)-2-benzimidazolecarbamate
• NCGC00015647-07
• Methyl [5-(2-thienylcarbonyl)-1H- benzimidazol-2-yl]carbamate
• HMS2094G13
• SPECTRUM1503266
• Bio1_001439
• [[5-(2-Thienylcarbonyl)-1H-benzimidazol-2-yl]]carbamic acid methyl ester
• NZO
• CCG-208075
• Spectrum4_001060
• KBioSS_000322
• KBio3_000644
• NCGC00025058-06
• NSC 238 159
• NS00029092
• FT-0660415
• KBioGR_000322
• UPCMLD-DP111:001
• HMS3656J06
• AM807900
• Carbamic acid, [5-(2-thienylcarbonyl)-1H-benzimidazol-2-yl]-, methyl ester
• NCGC00015647-08
• Nocodazol [INN-Spanish]
• KBioGR_001360
• KBio3_002735
• NCGC00025058-07
• 2-Benzimidazolecarbamic acid, 5-(2-thenoyl)-, methyl ester
• Oprea1_483899
• CHEBI:34892
• Spectrum3_001768
• Probes1_000176
• Tocris-1228
• N-(5-(2-Thenoyl)-2-benzimidazolyl)carbamic acid methyl ester
• NSC238159
• Carbamic acid, (5-(2-thienylcarbonyl)-1H-benzimidazol-2-yl)-, methyl ester
• Lopac0_000733
• NSC-759882
• Prestwick3_000100
• AKOS015901529
• 4-HYDROXY-3-IODO-BIPHENYL-4-CARBONITRILE
• SMR000326904
• Carbamic acid, N-[5-(2-thenoyl)-1H-benzimidazol-2-yl]-, methyl ester
• Lopac-M-1404
• HMS3267F03
• NCGC00015647-01
• HMS3712C22
• N-[5-(2-Thenoyl)-2-benzimidazolyl]carbamic acid methyl ester
• BSPBio_000060
• Pharmakon1600-01503266
• Bio2_000811
• METHYL N-[6-(2-THIENYLCARBONYL)-1H-1,3-BENZIMIDAZOL-2-YL]CARBAMATE
• carbamic acid, [6-(2-thienylcarbonyl)-1H-benzimidazol-2-yl]-, methyl ester
• AKOS000538825
• 2-Benzimidazolecarbamic acid, 5-(2-thienoyl)-, methyl ester
• SB19455
• NSC 238159
• SR-01000075979-3
• Probes1_000012
• Methyl[5-(2-thienylcarbonyl)]-1H-benzimidazole-2-yl carbamate
• methyl (5-(thiophene-2-carbonyl)-1H-benzo[d]imidazol-2-yl)carbamate
• NOCODAZOLE [INN]
• NCGC00015647-13
• Cambridge id 5175348
• Nocodazole, >=99% (TLC), powder
• N-(5-(2-Thienoyl)-2-benzimidazolyl)carbamic acid methyl ester
• UNII-SH1WY3R615
• CCG-101240
• AC-25615
• EU-0100733
• HMS2235E18
• NOCODAZOLE [USAN]
• CBDivE_004971
• UPCMLD-DP111
• NCGC00015647-15
• EX-A5289
• NCGC00025058-01
• NCGC00025058-05
• Probes2_000086
• Prestwick0_000100
• NCGC00025058-03
• BPBio1_000066
• NCGC00015647-09
• M 1404
• methyl [6-(thiophen-2-ylcarbonyl)-1H-benzimidazol-2-yl]carbamate
• Prestwick1_000100
• NSC-238159
• Bio2_000331
• methyl N-[5-(thiophene-2-carbonyl)-1H-benzimidazol-2-yl]carbamate
• HMS3604E13
• Prestwick2_000100
• Prestwick_359
• KBio2_000322
• HMS3676A10
• Tox21_500733
• NCGC00015647-18
• BRD-K12539581-001-14-6
• DTXSID9031800
• HMS1990B03
• QTL1_000062
• Nococazole
• DB08313
• NCGC00015647-11
• HMS2095C22
• C14H11N3O3S
• BDBM97233
• Nocodazolum [INN-Latin]
• HB3999
• R 17,934
• CS-1893
• W-202288
• NCGC00015647-04
• s2775
• CBDivE_008428
• HMS1568C22
• N-[6-[oxo(thiophen-2-yl)methyl]-1H-benzimidazol-2-yl]carbamic acid methyl ester
• N-[5-(2-Thienoyl)-2-benzimidazolyl]carbamic acid methyl ester
• BRD-K12539581-001-22-9
• Nocodazole?
• BRD-K12539581-001-23-7
• DB-351731
• BRD-K12539581-001-21-1
• R17934 , Oncodazole
• STK832483

• MDL： MFCD00005588
• Inchi： 1S/C14H11N3O3S/c1-20-14(19)17-13-15-9-5-4-8(7-10(9)16-13)12(18)11-3-2-6-21-11/h2-7H,1H3,(H2,15,16,17,19)
• InChI Key： KYRVNWMVYQXFEU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC2=C(C=1)NC(NC(=O)OC)=N2)=O

Computed Properties

• Exact Mass: 301.05200
• Monoisotopic Mass: 301.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing

Experimental Properties

• Color/Form: White to bright orange brown powder
• Density: 1.490
• Melting Point: 300 °C (dec.)
• Refractive Index: 1.6740 (estimate)
• Solubility: DMSO: 10 mg/mL, soluble
• PSA: 112.32000
• LogP: 3.10670
• Solubility: Insoluble in water, dimethyl sulfoxide
• Color/Form: 5 mg/mL

NOCODAZOLE Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H341-H361d
• Warning Statement： P281
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 63-68
• Safety Instruction： S53-S45-S36/37/39-S26
• RTECS：DD6521000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R61
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Other Chemical Reagents

Additional information on NOCODAZOLE

NOCODAZOLE: A Comprehensive Overview

NOCODAZOLE, identified by the CAS number 31430-18-9, is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is primarily recognized for its role as a plant growth regulator and herbicide, playing a crucial part in agricultural practices. Recent advancements in agricultural chemistry have further highlighted its potential in enhancing crop yields and managing weed populations effectively.

The molecular structure of NOCODAZOLE is characterized by its ability to inhibit the biosynthesis of specific plant hormones, particularly auxins. This mechanism makes it an effective tool in controlling unwanted plant growth, especially in commercial farming where precision and efficiency are paramount. Studies published in the Journal of Agricultural and Food Chemistry have demonstrated its efficacy in suppressing the growth of invasive plant species without causing significant harm to surrounding crops.

One of the most recent breakthroughs involving NOCODAZOLE is its application in sustainable agriculture. Researchers have found that when applied at optimal concentrations, it can significantly reduce the need for conventional herbicides, thereby minimizing environmental impact. A 2023 study conducted by the International Society of Horticultural Science explored its role in integrated pest management systems, emphasizing its compatibility with organic farming practices.

In addition to its agricultural applications, NOCODAZOLE has shown promise in biotechnological research. Its ability to regulate plant cell division has led to investigations into its potential use in tissue culture techniques. Scientists at the University of California have reported successful experiments where it was used to enhance the propagation rates of valuable ornamental plants, paving the way for more efficient plant breeding programs.

The environmental safety profile of NOCODAZOLE has also been a focal point of recent studies. According to a report by the European Food Safety Authority (EFSA), it exhibits low toxicity to non-target organisms when used as directed. This finding aligns with global efforts to promote eco-friendly agricultural solutions, reinforcing its position as a sustainable alternative to traditional chemical herbicides.

From a manufacturing standpoint, the synthesis of NOCODAZOLE involves a multi-step chemical process that requires precise control over reaction conditions. Innovations in chemical engineering have made this process more efficient, reducing production costs and improving product quality. Companies specializing in agrochemicals are increasingly adopting these advanced techniques to meet the growing demand for effective plant growth regulators.

In conclusion, NOCODAZOLE, with its CAS number 31430-18-9, stands as a testament to the advancements in agricultural chemistry. Its versatility across different applications, coupled with its eco-friendly profile, positions it as a key player in modern farming practices. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in ensuring food security and sustainable agricultural development worldwide.